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Compound of Interest

Compound Name: Pigment Yellow 16

Cat. No.: B1584600

In the expansive world of organic colorants, diarylide yellow pigments stand out for their
significant commercial importance, particularly in the ink, coatings, and plastics industries.[1]
This guide provides a detailed comparison of Pigment Yellow 16 (PY 16) with other prominent
diarylide yellow pigments, offering researchers, scientists, and drug development professionals
a comprehensive overview of their performance characteristics supported by available data
and standardized experimental protocols.

Diarylide yellow pigments are disazo pigments synthesized through the coupling of a
tetraazotized benzidine derivative with two equivalents of an acetoacetarylide.[2] This versatile
chemistry allows for a wide range of yellow to reddish-yellow shades with varied performance
properties. This comparison will focus on Pigment Yellow 16 and other common diarylide
yellows such as Pigment Yellow 12, Pigment Yellow 13, and Pigment Yellow 83.

Performance Data Summary

The following table summarizes the key quantitative data for Pigment Yellow 16 and other
selected diarylide yellow pigments. It is important to note that specific properties can vary
depending on the grade, particle size, and surface treatment of the pigment.
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Property Pigment Yellow 16 Pigment Yellow 13 Pigment Yellow 83
Colour Index Name PY 16 PY 13 PY 83
Brilliant Greenish ) )
Hue Medium Yellow[4] Reddish Yellow[5]
Yellow[3]
Lightfastness (BWS) Data Not Available 4-5[4] 6-7[5]
Heat Stability Data Not Available 150°C[6] 199°C[5]
Oil Absorption ( .
Data Not Available 49[4] 65-75[5]
g/100g )
Chemical Resistance
- Acid Resistance (1- )
5) Data Not Available 5[4] 5[5]
- Alkali Resistance (1- ,
Data Not Available 5[4] 5[5]

5)

Printing Inks, Plastics,

) o Rubber, Cultural and Inks, Coatings, Inks, Plastics,
Primary Applications ) ) )
Educational Plastics[7] Coatings[8]
Supplies[3]

Note: Lightfastness is rated on the Blue Wool Scale (BWS), where 1 is very poor and 8 is
excellent. Chemical resistance is rated on a scale of 1 to 5, where 1 is poor and 5 is excellent.

Experimental Protocols

The data presented in this guide is based on standardized testing methodologies. Below are
detailed protocols for key experiments used to evaluate the performance of diarylide yellow
pigments.

1. Lightfastness Testing (ASTM D4303)

This method is used to determine the resistance of a pigment to a change in its color resulting
from exposure to light.[9][10]
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e Apparatus: A xenon-arc lightfastness apparatus is commonly used to simulate indoor and
outdoor light exposure in an accelerated manner.[11]

e Procedure:

o Prepare test specimens by dispersing the pigment in a suitable binder (e.g., acrylic, oil)
and applying it to a substrate.

o A portion of each specimen is shielded from the light source to serve as an unexposed
control.

o The specimens are exposed to a controlled light source in the xenon-arc apparatus for a
specified duration or until a certain radiant exposure is reached.

o The color change of the exposed area is evaluated against the unexposed area using a
spectrophotometer or by visual comparison against the Blue Wool Scale. The color
difference (AE) is calculated using the CIE 1976 Lab color difference equation.[12]

» Data Interpretation: The lightfastness is rated on the Blue Wool Scale (BWS), with higher
numbers indicating better lightfastness.

2. Heat Stability Testing (ISO 787-21)

This test determines the stability of a pigment at elevated temperatures, which is crucial for
applications like plastics processing.[13]

o Apparatus: A laboratory oven with precise temperature control.
e Procedure:

o The pigment is thoroughly dispersed into the test medium (e.g., a plastic resin) at a
specified concentration.

o The colored medium is then subjected to a series of increasing temperatures in the oven
for a fixed duration at each temperature.

o After each heating cycle, the color of the sample is compared to an unheated control
sample.
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o Data Interpretation: The heat stability is reported as the maximum temperature at which the
pigment shows no significant color change.

3. Oil Absorption Testing (ASTM D281)

This method measures the amount of oil required to wet a specific amount of pigment to form a
coherent paste.[14] This property is indicative of the pigment's dispersibility.[15]

o Apparatus: A flat glass plate, a spatula, and a burette for dispensing linseed oll.
e Procedure:
o A known weight of the pigment (typically 100g) is placed on the glass plate.

o Linseed oil is slowly added from the burette while the pigment is thoroughly worked with
the spatula.

o The addition of oil is continued until a stiff, putty-like paste is formed that does not break or
crumble.

o Data Interpretation: The oil absorption is expressed as the grams of oil required to wet 100
grams of pigment.[3]

Visualizing the Synthesis of Diarylide Yellow
Pigments

The general synthesis of diarylide yellow pigments involves a two-step process: the
tetrazotization of a benzidine derivative followed by the coupling with an acetoacetarylide. This
process is illustrated in the following diagram.
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é Step 1: Tetrazotization R
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Benzidine Derivative 0-5°C
EEE—— .
Tetrazonium Salt
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Step 2: Azo Couplingv

Acetoacetarylide S .
(2 equivalents) — Diarylide Yellow Pigment

Click to download full resolution via product page

Caption: General synthesis of diarylide yellow pigments.

In conclusion, the selection of a diarylide yellow pigment is highly dependent on the specific
requirements of the end application. While Pigment Yellow 83 demonstrates superior
lightfastness and heat stability, making it suitable for more demanding applications, other
diarylide yellows like Pigment Yellow 13 offer a good balance of properties for various ink and
coating formulations. Further research into the specific performance characteristics of Pigment
Yellow 16 would be beneficial for a more complete comparative analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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Phone: (601) 213-4426
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